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Compound of Interest

3-[(2-Chloro-4-
Compound Name:

fluorobenzyl)oxy]benzaldehyde
CAS No.: 588681-49-6

Cat. No.: B1352250

Get Quote

Executive Summary & Structural Context[1][2][3][4]

e Compound Name: 3-[(2-Chloro-4-fluorobenzyl)oxy]benzaldehyde
¢ Molecular Formula: C14H10CIFO2

¢ Molecular Weight: 264.68 g/mol

» Key Structural Moieties:

o Benzaldehyde Core: Provides the characteristic downfield aldehyde proton and carbonyl
carbon.

o Ether Linkage: A Williamson ether bond connecting the two aromatic systems.

o 2-Chloro-4-fluorophenyl Ring: A trisubstituted benzene ring introducing complex spin-spin
coupling patterns (
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and

) critical for identification.

Synthesis & Sample Preparation Workflow

To ensure spectral fidelity, the compound is typically synthesized via Williamson ether
synthesis. The purity of the sample directly impacts the resolution of the fluorine couplings.
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Figure 1: Synthesis and preparation workflow for spectral analysis.

1H NMR Spectroscopy (400 MHz)
Experimental Parameters

¢ Solvent: DMSO-

(Recommended for solubility) or CDCI

» Reference: TMS (0.00 ppm) or Residual Solvent Peak (DMSO: 2.50 ppm; CDCI
. 7.26 ppm).

+ Key Feature: The spectrum is defined by the distinct aldehyde singlet, the benzylic
methylene singlet, and two distinct aromatic systems—one simple (benzaldehyde) and one
complex (fluoro-chloro ring).

Spectral Assignment Table[3][5]

© 2026 BenchChem. All rights reserved. 2/10 Tech Support


https://www.benchchem.com/product/b1352250/docs?utm_src=pdf-body-img#comprehensive-spectral-analysis-3-2-chloro-4-fluorobenzyl-oxy-benzaldehyde
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1352250?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory
Check Availability & Pricing

Chemical
Shift (3,
ppm)

Multiplicity

Integration

Coupling
Constants (

, H2)

Assignment

Structural
Logic

9.98

Singlet (s)

CHO

Aldehyde
proton; highly
deshielded by
carbonyl

anisotropy.

7.68-7.72

Doublet of
Doublets (dd)

1H

Ar-H6'

Benzyl ring
proton (H6").
Deshielded
by ortho-Cl
and benzylic

attachment.

7.54 - 7.58

Multiplet (m)

Ar-H6, Ar-H3'

Overlap of
Benzaldehyd
e H6 and
Benzyl H3'
(between ClI
and F).

7.48 -7.52

Triplet (t)

1H

Ar-H5

Benzaldehyd
e ring (meta
to CHO).

7.42

Singlet

(narrow d)

Ar-H2

Benzaldehyd
e ring
(isolated
between
CHO and
OR).

7.30-7.35

Doublet of
Doublets (dd)

Ar-H4

Benzaldehyd
e ring (para
to CHO).

© 2026 BenchChem. All rights reserved.

3/10

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1352250?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Benzyl ring

] (ortho to F).
Triplet of

7.20-7.26 1H Ar-H5' Distinctive
Doublets (td) o
splitting due

to Fluorine.

Benzylic
methylene.
Shifted

5.24 Singlet (s) 2H - O-CHz2-Ar downfield by
Oxygen and
Phenyl ring.
[1]

Mechanistic Insight: The Fluorine Effect

The proton on the fluorinated ring at position 5' (meta to the benzylic attachment) exhibits a
characteristic Triplet of Doublets (td) or pseudo-triplet. This arises because the proton couples
to the adjacent fluorine (

Hz) and the adjacent proton H6' (

Hz) with similar magnitude, creating an apparent triplet, which is then finely split by the meta-
proton H3'.

13C NMR Spectroscopy (100 MHz)
Experimental Parameters

e Decoupling: Proton-decoupled (
C{
H}).

e Solvent: DMSO-

(39.5 ppm septet) or CDCI

(77.1 ppm triplet).
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o Key Feature: The presence of Fluorine (

F, Spin 1/2) causes carbon signals to split into doublets. The magnitude of the coupling

constant (

) is the primary tool for assigning the fluorinated ring carbons.

Spectral Assignment Table[3][5]
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Coupling Logic Visualization

The following diagram illustrates how Fluorine coupling propagates through the carbon
skeleton, aiding in the differentiation of the two aromatic rings.
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Figure 2: Propagation of

coupling constants used for signal assignment.

Structure Elucidation Logic

To validate the structure of 3-[(2-Chloro-4-fluorobenzyl)oxy]benzaldehyde, follow this logical
check:

 Verify the Linker: Look for the singlet at ~5.24 ppm in
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H NMR and ~68.5 ppm in
C NMR. This confirms the Ether formation.[2]

e Confirm the Aldehyde: The singlet at ~9.98 ppm is diagnostic.
e Analyze the Fluorine Splitting:
o In

H NMR, look for the td pattern at ~7.20 ppm. This confirms the 4-fluoro substitution
pattern.

o In

C NMR, identify the large doublet at ~162 ppm. If this is a singlet, the fluorine is absent
(reaction failed).

o Confirm Regiochemistry (2-Chloro): The shift of the benzylic methylene (5.24 ppm) is slightly
downfield compared to a non-chlorinated analog (~5.10 ppm) due to the steric and electronic
influence of the ortho-chloro group.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e To cite this document: BenchChem. [Comprehensive Spectral Analysis: 3-[(2-Chloro-4-
fluorobenzyl)oxy]lbenzaldehyde]. BenchChem, [2026]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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